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Compound of Interest

Compound Name: 3-Methyl-3-phenylazetidine

CAS No.: 5961-33-1

Cat. No.: B121715

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides a detailed protocol for the gram-scale synthesis of 3-Methyl-3-
phenylazetidine, a valuable building block in medicinal chemistry and drug discovery. The

outlined three-step synthesis is designed to be a reproducible and scalable method for

obtaining this key structural motif.

Introduction
Azetidines are four-membered nitrogen-containing heterocycles that are of significant interest

in pharmaceutical research due to their unique conformational properties and their ability to

serve as versatile scaffolds in drug design.[1] 3-Methyl-3-phenylazetidine, in particular, offers

a three-dimensional structure that can be exploited for the development of novel therapeutic

agents. This protocol details a synthetic route starting from the commercially available N-Boc-3-

azetidinone, proceeding through a tertiary alcohol intermediate, followed by a robust

methylation and final deprotection.
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The gram-scale synthesis of 3-Methyl-3-phenylazetidine is accomplished via a three-step

sequence:

Step 1: Synthesis of tert-butyl 3-hydroxy-3-phenylazetidine-1-carboxylate. This step involves

the nucleophilic addition of a phenyl group to N-Boc-3-azetidinone using a Grignard reagent.

Step 2: Synthesis of tert-butyl 3-methyl-3-phenylazetidine-1-carboxylate. The tertiary

alcohol is then methylated using trimethylaluminium.

Step 3: Synthesis of 3-Methyl-3-phenylazetidine. The final step is the removal of the Boc

protecting group under acidic conditions to yield the target compound.

Data Presentation
The following table summarizes the key quantitative data for the gram-scale synthesis of 3-
Methyl-3-phenylazetidine, starting from 10 grams of N-Boc-3-azetidinone.
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1

N-Boc-

3-

azetidi

none

171.19 10.0 58.4 1.0

tert-

butyl

3-

hydrox

y-3-

phenyl

azetidi

ne-1-

carbox

ylate

249.32 14.56 ~85%

2

tert-

butyl

3-

hydrox

y-3-

phenyl

azetidi

ne-1-

carbox

ylate

249.32 12.38 49.6 1.0

tert-

butyl

3-

methyl

-3-

phenyl

azetidi

ne-1-

carbox

ylate

247.35 12.27 ~70%
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3

tert-

butyl

3-

methyl

-3-

phenyl

azetidi

ne-1-

carbox

ylate

247.35 8.59 34.7 1.0

3-

Methyl

-3-

phenyl

azetidi

ne

147.22 5.11 ~95%

Experimental Protocols
Step 1: Synthesis of tert-butyl 3-hydroxy-3-
phenylazetidine-1-carboxylate
Materials:

N-Boc-3-azetidinone (10.0 g, 58.4 mmol)

Phenylmagnesium bromide (3.0 M solution in diethyl ether, 23.4 mL, 70.1 mmol)

Anhydrous tetrahydrofuran (THF), 200 mL

Saturated aqueous ammonium chloride solution

Ethyl acetate

Brine

Anhydrous sodium sulfate

Procedure:

To a flame-dried 500 mL round-bottom flask under an inert atmosphere (nitrogen or argon),

add N-Boc-3-azetidinone (10.0 g, 58.4 mmol) and dissolve it in 200 mL of anhydrous THF.

Cool the solution to 0 °C using an ice bath.
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Slowly add the phenylmagnesium bromide solution (23.4 mL, 70.1 mmol, 1.2 equivalents)

dropwise to the stirred solution over 30 minutes, maintaining the temperature at 0 °C.

After the addition is complete, allow the reaction mixture to warm to room temperature and

stir for an additional 2 hours.

Monitor the reaction progress by Thin Layer Chromatography (TLC).

Upon completion, carefully quench the reaction by the slow addition of saturated aqueous

ammonium chloride solution at 0 °C.

Extract the mixture with ethyl acetate (3 x 100 mL).

Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, filter, and

concentrate under reduced pressure to obtain the crude product.

Purify the crude product by flash column chromatography (e.g., using a hexane/ethyl acetate

gradient) to yield tert-butyl 3-hydroxy-3-phenylazetidine-1-carboxylate as a white solid.

Step 2: Synthesis of tert-butyl 3-methyl-3-
phenylazetidine-1-carboxylate
Materials:

tert-butyl 3-hydroxy-3-phenylazetidine-1-carboxylate (12.38 g, 49.6 mmol)

Trimethylaluminium (2.0 M solution in toluene, 74.4 mL, 148.8 mmol)

Anhydrous toluene, 250 mL

Saturated aqueous sodium bicarbonate solution

Diethyl ether

Anhydrous sodium sulfate

Procedure:
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To a flame-dried 500 mL round-bottom flask under an inert atmosphere, add tert-butyl 3-

hydroxy-3-phenylazetidine-1-carboxylate (12.38 g, 49.6 mmol) and dissolve it in 250 mL of

anhydrous toluene.

Carefully add the trimethylaluminium solution (74.4 mL, 148.8 mmol, 3.0 equivalents)

dropwise at room temperature. Caution: Trimethylaluminium is pyrophoric and reacts

violently with water. Handle with extreme care.

After the addition, heat the reaction mixture to 110 °C and stir for 24 hours.

Monitor the reaction by TLC.

After completion, cool the reaction mixture to 0 °C and very slowly quench by the dropwise

addition of diethyl ether, followed by the cautious addition of a saturated aqueous sodium

bicarbonate solution.

Extract the mixture with diethyl ether (3 x 150 mL).

Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, filter, and

concentrate under reduced pressure.

Purify the crude product by flash column chromatography to afford tert-butyl 3-methyl-3-
phenylazetidine-1-carboxylate.

Step 3: Synthesis of 3-Methyl-3-phenylazetidine
Materials:

tert-butyl 3-methyl-3-phenylazetidine-1-carboxylate (8.59 g, 34.7 mmol)

Trifluoroacetic acid (TFA), 50 mL

Dichloromethane (DCM), 100 mL

Saturated aqueous sodium bicarbonate solution

1 M Sodium hydroxide solution
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Dichloromethane

Anhydrous sodium sulfate

Procedure:

Dissolve tert-butyl 3-methyl-3-phenylazetidine-1-carboxylate (8.59 g, 34.7 mmol) in 100 mL

of dichloromethane in a 250 mL round-bottom flask.

Add trifluoroacetic acid (50 mL) to the solution and stir the mixture at room temperature for 2

hours.

Monitor the deprotection by TLC.

Once complete, concentrate the reaction mixture under reduced pressure to remove the

excess TFA and DCM.

Dissolve the residue in water and wash with diethyl ether to remove any non-basic

impurities.

Basify the aqueous layer to pH > 12 with 1 M sodium hydroxide solution.

Extract the product with dichloromethane (4 x 75 mL).

Dry the combined organic layers over anhydrous sodium sulfate, filter, and concentrate

under reduced pressure to yield 3-Methyl-3-phenylazetidine. Further purification can be

achieved by distillation under reduced pressure if necessary.
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Step 1: Phenyl Grignard Addition

Step 2: Methylation

Step 3: Deprotection

N-Boc-3-azetidinone

tert-butyl 3-hydroxy-3-
phenylazetidine-1-carboxylateTHF, 0°C to rt

Phenylmagnesium Bromide
tert-butyl 3-hydroxy-3-

phenylazetidine-1-carboxylate

tert-butyl 3-methyl-3-
phenylazetidine-1-carboxylateToluene, 110°C

Trimethylaluminium
tert-butyl 3-methyl-3-

phenylazetidine-1-carboxylate

3-Methyl-3-phenylazetidine
DCM, rt

Trifluoroacetic Acid (TFA)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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